Cas no 20057-50-5 (5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione)
5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione
- 3a,5,6,7a-tetrahydro-1H-imidazo[4,5-d]pyridazine-4,7-dione
- 20057-50-5
-
- MDL: MFCD20665663
- Inchi: 1S/C5H6N4O2/c10-4-2-3(7-1-6-2)5(11)9-8-4/h1-3H,(H,6,7)(H,8,10)(H,9,11)
- InChI Key: BODGSKRVXSPADQ-UHFFFAOYSA-N
- SMILES: O=C1C2C(C(NN1)=O)N=CN2
Computed Properties
- Exact Mass: 154.04907545g/mol
- Monoisotopic Mass: 154.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 82.6Ų
5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164360-1g |
3a,5,6,7a-tetrahydro-1H-imidazo[4,5-d]pyridazine-4,7-dione |
20057-50-5 | 95% | 1g |
$841 | 2023-03-06 | |
| Alichem | A029190500-1g |
5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione |
20057-50-5 | 95% | 1g |
$901.25 | 2023-09-02 | |
| eNovation Chemicals LLC | D598735-1g |
5,6-dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione |
20057-50-5 | 96% | 1g |
$1320 | 2024-08-03 | |
| eNovation Chemicals LLC | D598735-1g |
5,6-dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione |
20057-50-5 | 96% | 1g |
$1320 | 2025-02-19 | |
| eNovation Chemicals LLC | D598735-1g |
5,6-dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione |
20057-50-5 | 96% | 1g |
$1320 | 2025-02-27 |
5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
Additional information on 5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione
Comprehensive Overview of 5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione (CAS No. 20057-50-5)
5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione (CAS No. 20057-50-5) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of imidazo[4,5-d]pyridazine derivatives, which are known for their diverse biological activities. Researchers are increasingly interested in this molecule due to its unique structural features and potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and neurological disorders.
The growing interest in imidazo[4,5-d]pyridazine scaffolds is driven by their relevance in modern medicinal chemistry. Recent studies highlight their role as kinase inhibitors, which are crucial in cancer therapy and inflammatory diseases. The compound's dione moiety further enhances its ability to interact with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies. With the rise of personalized medicine and AI-driven drug design, compounds like 5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione are gaining traction in high-throughput screening and virtual screening platforms.
From a synthetic perspective, the preparation of 5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione involves multi-step organic reactions, often starting from readily available precursors. Chemists employ strategies such as cyclocondensation and oxidation to construct the imidazo[4,5-d]pyridazine core. The compound's stability and solubility profile make it suitable for further derivatization, a key factor in optimizing its pharmacological properties. Recent advancements in green chemistry have also explored eco-friendly synthesis routes for similar heterocycles, aligning with global sustainability goals.
In the context of drug discovery, 5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione has been investigated for its potential as a central nervous system (CNS) modulator. Its structural similarity to purine bases allows it to interact with adenosine receptors, which are implicated in sleep regulation and neuroprotection. This has sparked interest in developing analogs for treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its hydrogen-bonding capacity makes it a promising scaffold for designing small-molecule therapeutics with improved bioavailability.
The compound's CAS No. 20057-50-5 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Queries often focus on its spectroscopic data (e.g., NMR, IR), crystallographic properties, and toxicological profiles. Researchers also explore its compatibility with bioconjugation techniques, which are essential for developing targeted drug delivery systems. As the demand for precise medicine grows, understanding the physicochemical characteristics of such compounds becomes paramount.
Beyond pharmaceuticals, 5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione has potential applications in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronics, such as OLEDs and sensors. The integration of computational tools like density functional theory (DFT) has accelerated the exploration of its optoelectronic properties, opening new avenues for interdisciplinary research.
In summary, 5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione (CAS No. 20057-50-5) represents a versatile building block in synthetic and medicinal chemistry. Its multifaceted applications—from drug development to advanced materials—underscore its importance in contemporary scientific endeavors. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of today's most pressing health and technological challenges.
20057-50-5 (5,6-Dihydro-1H-imidazo[4,5-d]pyridazine-4,7(3aH,7aH)-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)